Cas no 1286648-18-7 (2-(butylamino)-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-(butylamino)-5-nitrobenzene-1-sulfonamide
• CAS No: 1286648-18-7
• MF: C₁₀H₁₅N₃O₄S
• MW: 273.308800935745
• MDL: MFCD28505959
• CID: 4586257
• PubChem ID: 52237463
• Update Time: 2025-08-05

2-(butylamino)-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(butylamino)-5-nitrobenzene-1-sulfonamide
• Benzenesulfonamide, 2-(butylamino)-5-nitro-

• MDL： MFCD28505959
• Inchi： 1S/C10H15N3O4S/c1-2-3-6-12-9-5-4-8(13(14)15)7-10(9)18(11,16)17/h4-5,7,12H,2-3,6H2,1H3,(H2,11,16,17)
• InChI Key： KPNMAMJCPBXHMC-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC([N+]([O-])=O)=CC=C1NCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 2-(butylamino)-5-nitrobenzene-1-sulfonamide

Introduction to 2-(butylamino)-5-nitrobenzene-1-sulfonamide (CAS No: 1286648-18-7)

2-(butylamino)-5-nitrobenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 1286648-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic sulfonamides, a subclass known for its diverse biological activities and potential therapeutic applications. The structural configuration of this molecule, featuring a nitro group at the 5-position and a butylamino substituent at the 2-position of a benzene ring, coupled with a sulfonamide functional group at the 1-position, contributes to its unique chemical properties and reactivity.

The synthesis of 2-(butylamino)-5-nitrobenzene-1-sulfonamide involves a multi-step process that typically begins with the nitration of benzene derivatives followed by sulfonation and subsequent amination. The precise control of reaction conditions, including temperature, solvent choice, and catalyst selection, is crucial to achieving high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly approaches to constructing complex molecular architectures like this one, aligning with global efforts toward sustainable chemistry.

In the realm of pharmaceutical research, 2-(butylamino)-5-nitrobenzene-1-sulfonamide has been studied for its potential as an intermediate in the development of novel therapeutic agents. The nitro group and sulfonamide moiety are particularly noteworthy, as they are known to influence the pharmacokinetic and pharmacodynamic properties of molecules. The butylamino group introduces a lipophilic character, which can enhance membrane permeability and bioavailability, making it an attractive feature for drug design.

Recent studies have explored the biological activity of 2-(butylamino)-5-nitrobenzene-1-sulfonamide, focusing on its interactions with various biological targets. Preliminary in vitro experiments have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory pathways. These findings are particularly intriguing given the increasing interest in developing targeted therapies for chronic inflammatory diseases. The nitro group in the molecule can participate in redox reactions, potentially modulating cellular signaling cascades involved in inflammation.

The sulfonamide functional group is another key feature that contributes to the biological potential of 2-(butylamino)-5-nitrobenzene-1-sulfonamide. Sulfonamides are well-documented for their antimicrobial properties and have been widely used in antibiotics and antiviral drugs. The presence of this group in the context of a nitroaromatic scaffold suggests that this compound may exhibit dual functionality, combining antimicrobial effects with additional pharmacological actions depending on the specific target.

From a chemical perspective, 2-(butylamino)-5-nitrobenzene-1-sulfonamide represents an interesting case study in molecular design. The interplay between electronic effects induced by the nitro group, steric hindrance imposed by the butylamino side chain, and hydrogen bonding capabilities of the sulfonamide group creates a complex landscape of interactions with biological systems. Computational modeling techniques have been employed to predict these interactions, providing valuable insights into potential binding modes and affinity for biological targets.

The butylamino substituent at the 2-position of the benzene ring not only influences the lipophilicity of the molecule but also introduces conformational flexibility. This flexibility can be exploited to optimize binding interactions with protein targets, potentially enhancing drug efficacy. Additionally, the presence of multiple functional groups allows for further derivatization, enabling chemists to fine-tune properties such as solubility, metabolic stability, and target specificity.

In conclusion,2-(butylamino)-5-nitrobenzene-1-sulfonamide (CAS No: 1286648-18-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features—combining a nitro group, a butylamino substituent, and a sulfonamide moiety—make it a promising candidate for further investigation into novel therapeutic applications. As research continues to uncover new biological targets and synthetic strategies,2-(butylamino)-5-nitrobenzene-1-sulfonamide may play an increasingly important role in developing next-generation pharmaceuticals.